6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C19H17BrN2O2
• Molecular Weight: 385.3 g/mol
• IUPAC Name: (6-bromo-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C19H17BrN2O2/c1-24-13-5-2-4-12(10-13)19(23)22-9-8-17-15(11-22)14-6-3-7-16(20)18(14)21-17/h2-7,10,21H,8-9,11H2,1H3
• InChI Key: UIGUYEGVNIPPCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCC3=C(C2)C4=C(N3)C(=CC=C4)Br

Description

6-Bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a synthetic small molecule featuring a 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (tetrahydro-γ-carboline) core structure. This scaffold is classified as a "privileged structure" due to its versatility in drug discovery, enabling interactions with diverse biological targets . The compound is distinguished by a bromine substituent at position 6 of the indole ring and a 3-methoxybenzoyl group at position 2 (Figure 1). These modifications enhance its pharmacological profile, particularly as a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator. High-throughput screening (HTS) identified this chemotype as effective in rescuing F508del- and G551D-CFTR mutants, with activity approaching the benchmark drug VX-770 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole typically involves multi-step organic reactions. One common method includes the formation of the indole core followed by functionalization. For instance, the synthesis might start with the preparation of 2-bromo-4-methoxy-3-methylbenzene diazonium chloride, which can be achieved using NaNO2 and diluted HCl at low temperatures (0–5°C) . This intermediate can then undergo a Japp–Klingemann coupling reaction with 2-formylcyclohexanone to yield the desired indole derivative .

Industrial Production Methods

Industrial production of such complex indole derivatives often involves optimizing reaction conditions to maximize yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of these methods is crucial for industrial applications, ensuring that the compound can be produced in large quantities with consistent quality.

Chemical Reactions Analysis

Types of Reactions

6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol or amine derivative.

Scientific Research Applications

Research indicates that this compound exhibits various biological activities, including:

• Anti-inflammatory Effects : The compound has shown potential in inhibiting cyclooxygenase (COX) enzymes, which are critical in the inflammatory process.
• Neuroprotective Properties : It has been observed to protect neuronal cells from oxidative stress-induced damage.

Anti-inflammatory Research

A study focusing on the structure-activity relationship (SAR) of pyridoindole derivatives demonstrated that this compound effectively inhibits COX-1 and COX-2 enzymes. The following table summarizes the IC₅₀ values for COX inhibition:

Compound	COX-1 IC₅₀ (μM)	COX-2 IC₅₀ (μM)
6-Bromo derivative	19.45 ± 0.07	23.8 ± 0.20
Celecoxib	0.04 ± 0.01	0.04 ± 0.01

These findings suggest that while the compound is less potent than celecoxib, it still possesses significant anti-inflammatory properties.

Neuroprotective Studies

In vitro assays have shown that this compound can protect neuronal cells from oxidative stress by reducing reactive oxygen species (ROS) levels. A study conducted on neuronal cultures indicated that treatment with the compound resulted in enhanced cell viability when exposed to neurotoxic agents.

In Vivo Models

In a carrageenan-induced paw edema model in rats, the administration of this compound resulted in significant reductions in edema formation compared to control groups treated with standard anti-inflammatory drugs like indomethacin.

Cell Culture Studies

In RAW264.7 macrophage cells, treatment with the compound led to decreased expression levels of inducible nitric oxide synthase (iNOS) and COX-2 mRNA and protein levels, indicating a transcriptional mechanism for its anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to various receptors and enzymes, modulating their activity. This can lead to changes in cellular processes, such as inhibition of cell proliferation in cancer cells or disruption of viral replication .

Comparison with Similar Compounds

Structural Analogues within the Tetrahydro-γ-Carboline Family

The tetrahydro-γ-carboline core serves as a template for numerous derivatives with varying substituents. Key structural analogues include:

Compound Name	Substituents	Key Features	Biological Target/Activity
6-Bromo-2-(3-methoxybenzoyl)-derivative	6-Br, 2-(3-MeO-benzoyl)	Potent CFTR potentiator; efficacy comparable to VX-770	CFTR mutants (F508del, G551D)
6-Fluoro-8-methoxy-derivative	6-F, 8-MeO	Synthesized via piperidine cyclization; minor byproduct in some routes	Undisclosed (structural analogue)
8-Fluoro-derivative	8-F	Available commercially (90–97% purity); similarity score 0.97	Not explicitly reported
6,7-Dimethyl-derivative (hydrochloride)	6,7-Me₂	High structural similarity (0.98); marketed as hydrochloride salt	Undisclosed

Key Observations :

• Bromine vs.
• Acyl Group Variations: The 3-methoxybenzoyl group at position 2 may optimize solubility and target engagement compared to other acyl or alkyl groups (e.g., dimethylamino-indole methanone derivatives) .

Research Findings and Implications

• Structure-Activity Relationship (SAR): Substituents at positions 6 and 2 are critical for CFTR activity.
• Comparative Efficacy : While the main compound rivals VX-770 in vitro, its pharmacokinetic profile (e.g., half-life, tissue penetration) remains uncharacterized compared to clinically approved drugs.
• Therapeutic Potential: The broad target spectrum of β-carbolines (e.g., latrepirdine) suggests tetrahydro-γ-carbolines could be repurposed for neurodegenerative diseases, though this requires validation .

Biological Activity

6-Bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a complex organic compound belonging to the class of indole derivatives. These compounds are notable for their diverse biological activities, making them significant in medicinal chemistry. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C15H14BrN2O2
• Molecular Weight : 356.19 g/mol
• IUPAC Name : 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

The biological activity of 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is primarily attributed to its ability to interact with various biological targets. The compound's structure allows it to fit into active sites of enzymes or receptors, potentially inhibiting their activity or modulating their functions.

Potential Targets:

• Enzymes : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptors : It could interact with neurotransmitter receptors or other signaling pathways.

Biological Activity and Therapeutic Applications

Research has indicated that this compound exhibits a range of biological activities:

• Antitumor Activity :
  • Studies have shown that indole derivatives can act as anticancer agents by interfering with cell cycle progression and inducing apoptosis in cancer cells. For example, compounds similar to 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole have been reported to bind at the colchicine site of tubulin, disrupting microtubule formation and leading to cell death .
• Antimicrobial Properties :
  • Research has demonstrated that certain indole derivatives possess antimicrobial activities against various bacterial strains. The presence of the bromine and methoxy groups in this compound may enhance its potency against pathogens .
• Enzyme Inhibition :
  • A study highlighted the potential of indole derivatives as inhibitors of α-amylase and other carbohydrate-degrading enzymes. This could be beneficial for managing diabetes by slowing down carbohydrate digestion .

Research Findings and Case Studies

Several studies have investigated the biological effects of indole derivatives similar to 6-bromo-2-(3-methoxybenzoyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole:

Study	Findings
Jia et al., 2021	Investigated palladium-catalyzed reactions leading to the synthesis of various indole derivatives with potential antitumor properties .
ResearchGate Publication (2017)	Demonstrated that specific indole derivatives showed significant inhibition against α-amylase and other enzymes .
RSC Advances (2002)	Explored the binding mechanisms of indole compounds at the colchicine site on tubulin .